1-(3,5-Dichlorophenyl)-2-(4-fluorophenyl)ethan-1-amine hydrochloride

• IUPAC Name: 1-(3,5-dichlorophenyl)-2-(4-fluorophenyl)ethanamine;hydrochloride
• InChI: InChI=1S/C14H12Cl2FN.ClH/c15-11-6-10(7-12(16)8-11)14(18)5-9-1-3-13(17)4-2-9;/h1-4,6-8,14H,5,18H2;1H
• InChI Key: JZFIYWRSZRXSCW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(C2=CC(=CC(=C2)Cl)Cl)N)F.Cl
• Molecular Formula: C14H13Cl3FN
• Molecular Weight: 320.6 g/mol

Description

1-(3,5-Dichlorophenyl)-2-(4-fluorophenyl)ethan-1-amine hydrochloride, also known as DFE, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DFE is a selective serotonin and norepinephrine reuptake inhibitor (SNRI) that has shown promising results in treating depression and anxiety disorders.

Scientific Research Applications

1-(3,5-Dichlorophenyl)-2-(4-fluorophenyl)ethan-1-amine hydrochloride has been extensively studied for its potential applications in treating depression and anxiety disorders. It has been found to be effective in increasing the levels of serotonin and norepinephrine in the brain, which are neurotransmitters that regulate mood, sleep, and appetite. 1-(3,5-Dichlorophenyl)-2-(4-fluorophenyl)ethan-1-amine hydrochloride has also been investigated for its potential use in treating neuropathic pain, attention deficit hyperactivity disorder (ADHD), and post-traumatic stress disorder (PTSD).

Mechanism of Action

1-(3,5-Dichlorophenyl)-2-(4-fluorophenyl)ethan-1-amine hydrochloride works by inhibiting the reuptake of serotonin and norepinephrine in the brain, which leads to an increase in their levels. This results in an improvement in mood, sleep, and appetite. 1-(3,5-Dichlorophenyl)-2-(4-fluorophenyl)ethan-1-amine hydrochloride also has some affinity for dopamine receptors, which may contribute to its antidepressant effects.
Biochemical and Physiological Effects:
1-(3,5-Dichlorophenyl)-2-(4-fluorophenyl)ethan-1-amine hydrochloride has been found to have a number of biochemical and physiological effects. It has been shown to increase the levels of serotonin and norepinephrine in the brain, which can lead to an improvement in mood, sleep, and appetite. 1-(3,5-Dichlorophenyl)-2-(4-fluorophenyl)ethan-1-amine hydrochloride has also been found to have some affinity for dopamine receptors, which may contribute to its antidepressant effects. Additionally, 1-(3,5-Dichlorophenyl)-2-(4-fluorophenyl)ethan-1-amine hydrochloride has been found to have some analgesic effects, which may make it useful in treating neuropathic pain.

Advantages and Limitations for Lab Experiments

1-(3,5-Dichlorophenyl)-2-(4-fluorophenyl)ethan-1-amine hydrochloride has a number of advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and purify. Additionally, 1-(3,5-Dichlorophenyl)-2-(4-fluorophenyl)ethan-1-amine hydrochloride has been extensively studied, so there is a large body of literature available on its properties and effects. However, one limitation is that 1-(3,5-Dichlorophenyl)-2-(4-fluorophenyl)ethan-1-amine hydrochloride is a controlled substance, so researchers must obtain the appropriate permits and follow strict regulations when working with it. Additionally, 1-(3,5-Dichlorophenyl)-2-(4-fluorophenyl)ethan-1-amine hydrochloride has some potential side effects, such as increased heart rate and blood pressure, which may make it difficult to use in some experiments.

Future Directions

There are a number of future directions for research on 1-(3,5-Dichlorophenyl)-2-(4-fluorophenyl)ethan-1-amine hydrochloride. One area of interest is in developing new analogs of 1-(3,5-Dichlorophenyl)-2-(4-fluorophenyl)ethan-1-amine hydrochloride that may have improved properties or fewer side effects. Additionally, researchers are interested in exploring the use of 1-(3,5-Dichlorophenyl)-2-(4-fluorophenyl)ethan-1-amine hydrochloride in combination with other drugs or therapies for the treatment of depression and anxiety disorders. Finally, there is interest in investigating the potential use of 1-(3,5-Dichlorophenyl)-2-(4-fluorophenyl)ethan-1-amine hydrochloride in other areas, such as pain management and cognitive enhancement.
Conclusion:
In conclusion, 1-(3,5-Dichlorophenyl)-2-(4-fluorophenyl)ethan-1-amine hydrochloride is a chemical compound that has shown promising results in treating depression and anxiety disorders. It works by inhibiting the reuptake of serotonin and norepinephrine in the brain, which leads to an increase in their levels. 1-(3,5-Dichlorophenyl)-2-(4-fluorophenyl)ethan-1-amine hydrochloride has a number of advantages and limitations for lab experiments, and there are a number of future directions for research on this compound. Overall, 1-(3,5-Dichlorophenyl)-2-(4-fluorophenyl)ethan-1-amine hydrochloride is a promising compound that has the potential to make a significant impact in the field of neuroscience.

Synthesis Methods

1-(3,5-Dichlorophenyl)-2-(4-fluorophenyl)ethan-1-amine hydrochloride can be synthesized by reacting 1-(3,5-dichlorophenyl)propan-2-one with 4-fluoroaniline in the presence of a reducing agent and a catalyst. The reaction yields 1-(3,5-Dichlorophenyl)-2-(4-fluorophenyl)ethan-1-amine hydrochloride as a hydrochloride salt, which can be purified by recrystallization.